Cas no 2680688-80-4 (1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2680688-80-4
• MF: C₁₂H₁₅F₃N₂O₄
• MW: 308.253713846207
• CID: 5632806
• PubChem ID: 165934564
• Update Time: 2025-08-04

1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680688-80-4
• EN300-28291804
• 1-[1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonyl]pyrrolidine-3-carboxylic acid
• 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H15F3N2O4/c13-12(14,15)11(21)17-4-1-7(5-17)9(18)16-3-2-8(6-16)10(19)20/h7-8H,1-6H2,(H,19,20)
• InChI Key： WAOIUFLFNARBMM-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(N2CCC(C(=O)O)C2)=O)C1)=O)(F)F

Computed Properties

• Exact Mass: 308.09839145g/mol
• Monoisotopic Mass: 308.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.9Ų

Additional information on 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid

Chemical Profile of 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid (CAS No. 2680688-80-4)

1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid, identified by its CAS number 2680688-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including the trifluoroacetyl moiety and the carbonyl functionalities, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further biochemical investigation.

The trifluoroacetyl group is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of molecules, a critical factor in drug design. This modification has been extensively explored in the development of bioactive agents, where it serves to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The incorporation of this group into 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid suggests that it may be utilized in the synthesis of novel compounds with enhanced bioavailability and reduced susceptibility to enzymatic degradation.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine derivatives in addressing various therapeutic challenges. Pyrrolidine scaffolds are found in numerous FDA-approved drugs and are known for their role in modulating enzyme activity, receptor binding, and signal transduction pathways. The specific arrangement of functional groups in 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid positions it as a valuable building block for designing molecules with targeted biological effects.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases play a crucial role in numerous physiological processes, and their dysregulation is associated with various diseases, including cancer and infectious disorders. The trifluoroacetyl group is known to interact favorably with the active sites of proteases, making it an effective moiety for inhibiting their activity. By leveraging this property, researchers have synthesized a range of trifluoromethyl-substituted compounds that exhibit potent inhibitory effects on target proteases.

Moreover, the dual presence of carbonyl groups in 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid provides multiple sites for chemical modification. This feature allows for further derivatization to produce analogs with tailored pharmacological profiles. Such modifications can be strategically employed to optimize binding affinity, selectivity, and solubility characteristics. The flexibility offered by this molecular structure makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel drug candidates.

In the realm of drug discovery, computational modeling and molecular docking studies have become indispensable tools for predicting the interactions between small molecules and biological targets. The structural features of 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid, particularly its ability to form hydrogen bonds and hydrophobic interactions with protein receptors, make it a promising candidate for virtual screening. Such studies can accelerate the identification of lead compounds that exhibit high binding affinity and low toxicity profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include the formation of the pyrrolidine ring system followed by functionalization with the trifluoroacetyl group. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations have been employed to ensure high yields and enantiopurity. These techniques underscore the importance of innovative synthetic strategies in accessing complex molecular architectures.

From a biochemical perspective, 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid may serve as a precursor for exploring novel mechanisms of action. For instance, its structural similarity to known bioactive molecules suggests potential interactions with enzymes such as kinases or phosphodiesterases. By modifying its functional groups or exploring different derivatives, researchers can uncover new therapeutic pathways that could lead to breakthroughs in treating unmet medical needs.

The growing interest in fluorinated compounds underscores their significance in medicinal chemistry due to their unique physicochemical properties. Fluorine atoms can influence metabolic stability by preventing hydrolysis or oxidation reactions at specific positions within a molecule. Additionally, fluorine substitution can enhance binding affinity by altering electronic distributions and steric hindrance around biological targets. These attributes make fluorinated pyrrolidines like 1-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carbonylpyrrolidine-3-carboxylic acid valuable assets in drug development pipelines.

In conclusion,1-1-(2,2,2-trifluoroacetyl)pyrролидинe - 3 - карбонильныйпирролидин - 3 - карбоксильная кислота (CAS No. 2680688 - 80 - 4) represents a fascinating compound with multifaceted applications in pharmaceutical research. Its structural features position it as a versatile intermediate for synthesizing bioactive molecules with enhanced pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound holds promise as a key player in advancing drug discovery efforts across multiple therapeutic areas.